Cas no 2229644-24-8 (3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine)

• Product Name: 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine
• CAS No: 2229644-24-8
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 6259071
• PubChem ID: 165645487
• Update Time: 2025-10-15

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine
• EN300-1916821
• 2229644-24-8

• Inchi： 1S/C10H12BrN3/c11-8-6-13-10(7-3-4-7)14-9(8)2-1-5-12/h1-2,6-7H,3-5,12H2/b2-1+
• InChI Key： WPAJWMGECAGTLR-OWOJBTEDSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1/C=C/CN

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine

Introduction to 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine (CAS No. 2229644-24-8)

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229644-24-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a pyrimidine core substituted with a bromo group at the 5-position and a cyclopropyl moiety at the 2-position, linked to a propenylamine side chain. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The compound’s molecular framework, characterized by its aromatic pyrimidine ring and the presence of both bromine and cyclopropyl substituents, contributes to its potential as an intermediate in synthetic chemistry. The propenylamine group introduces a polar amine functionality, which can participate in hydrogen bonding interactions and influence the compound’s solubility and bioavailability. These structural attributes are particularly relevant in the design of molecules targeting biological pathways involved in diseases such as cancer, inflammation, and infectious disorders.

In recent years, there has been growing interest in exploring pyrimidine derivatives as pharmacological agents due to their well-documented biological activity. The bromo-substituted pyrimidine core is a common motif in drug discovery, often serving as a key pharmacophore that interacts with specific binding sites on target proteins or enzymes. The cyclopropyl group, while relatively rare in drug candidates, has been shown to enhance metabolic stability and binding affinity in certain contexts. This combination of structural features makes 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. Pyrimidine-based kinase inhibitors have been successfully marketed, underscoring the relevance of this chemical class. The presence of the bromo group in 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine suggests that it may mimic natural substrates or inhibitors of kinase enzymes, potentially leading to the development of potent and selective inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with increasing accuracy. These tools have been instrumental in identifying novel scaffolds like 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine that exhibit high affinity for kinases. For instance, studies using virtual screening techniques have highlighted the compound’s potential as an inhibitor of tyrosine kinases, which are overactive in many cancers. Such findings have spurred experimental efforts to synthesize and evaluate derivatives of this compound for their antitumor properties.

The synthesis of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-en-1-amine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes may involve multi-step sequences involving functional group transformations such as bromination, cyclopropanation, and alkylation. However, modern synthetic methodologies have introduced more efficient strategies for constructing such molecules. For example, transition-metal-catalyzed cross-coupling reactions can be employed to introduce the bromo and cyclopropyl groups with high precision. Additionally, flow chemistry techniques offer advantages in terms of scalability and reproducibility.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. In this context, 3-(5-bromo-2-cyclopropylpyrimidin-4-ylyl)propenylamine must be evaluated for parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Preliminary studies suggest that the propenylamine moiety may contribute to good oral bioavailability while the bromo group could influence metabolic stability. However, these hypotheses need rigorous experimental validation through physicochemical property studies and preclinical testing.

One notable area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with various pathological conditions, including autoimmune disorders and metabolic syndromes. Pyrimidine derivatives have been reported to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) or lipoxygenase (LOX). Given that kinases are often downstream effectors of inflammatory signaling cascades, it is plausible that 3-(5-bromo-l)-cyclopropyI-pyrimidin~yI-prop~enyll~amine could exhibit anti-inflammatory effects by disrupting these pathways.

The development pipeline for new therapeutics often involves generating libraries of related compounds to identify lead candidates with optimal activity profiles. In this regard, 3-(5-bromo-l)-cycIopropyI-pyrimidinyI-prop~enyll~arnine serves as a valuable building block for medicinal chemists seeking to explore analogs with enhanced potency or selectivity. By systematically modifying substituents on either the pyrimidine ring or the propenyll~arnine side chain, researchers can fine-tune key pharmacological properties while maintaining overall structural similarity.

Another exciting application lies in antiviral research where pyrimidine-based compounds have demonstrated efficacy against RNA viruses such as influenza or coronaviruses.* The ability o*the proposed scaffold*to interfere with viral replication cycles makes it an attractive starting point*for designing novel antiviral agents.* Specifically,*the amine group could interact with viral proteases or polymerases*, while*the brominated pyrimidine moiety might disrupt nucleotide binding pockets.* Such interactions could inhibit viral entry*or replication*, offering*a therapeutic advantage against emerging pathogens.

The growing emphasis on precision medicine has also influenced drug discovery strategies.* Small molecule inhibitors like *3-(5-bromo-l)-cycIopropyI-pyrimidinyI-prop~enyll~arnine* must be designed not only*to target disease-causing proteins but also*to exhibit minimal off-target effects.* Advances*in high-throughput screening (HTS)*and CRISPR-Cas9 gene editing technologies allow researchers*to rapidly assess compound activity against diverse biological targets.* This high-throughput approach increases*the likelihood o*identifying compounds like *3-(5-bromo-l)-cycIopropyI-pyrimidinyI-prop~enyll~arnine* that strike an optimal balance between potency and selectivity.

In conclusion, 3-(5-bromo-l)-cycIopropyI-pyrimidinyI-prop~enyll~arnine (CAS No.* 2229644_24_8)* represents a fascinating molecule with broad therapeutic implications.* Its unique structural features position it as*a versatile scaffold for developing novel bioactive agents targeting cancers,* inflammatory diseases,* viruses,*and other challenging conditions.* While further research is needed to fully elucidate its pharmacological profile,*this compound exemplifies how strategic modifications o*simple heterocyclic systems*can yield highly promising drug candidates.* As computational methods continue*to improve,*and experimental techniques become more sophisticated,*compounds like *3-(5-bromo-l)-cycIopropyI-pyrimidinyI-prop~enyll~arnine* will play an increasingly important role in advancing human health through rational drug design approaches.